5-((3-(4-Ethoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-(4-methylbenzyl)-2-thioxothiazolidin-4-one

Specification

• CAS No.: 623935-55-7
• Molecular Formula: C29H24N4O4S2
• Molecular Weight: 556.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-ethoxy-3-nitrophenyl)-1-phenylpyrazol-4-yl]methylidene]-3-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C29H24N4O4S2/c1-3-37-25-14-13-21(15-24(25)33(35)36)27-22(18-32(30-27)23-7-5-4-6-8-23)16-26-28(34)31(29(38)39-26)17-20-11-9-19(2)10-12-20/h4-16,18H,3,17H2,1-2H3/b26-16-
• Standard InChI Key: FMGBIVLRQFAQMF-QQXSKIMKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)C)C5=CC=CC=C5)[N+](=O)[O-]
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)C)C5=CC=CC=C5)[N+](=O)[O-]

Introduction

Structural Elucidation and Molecular Properties

Molecular Architecture

The compound features a pyrazole core substituted at the 3-position with a 4-ethoxy-3-nitrophenyl group and at the 1-position with a phenyl ring. A methylene bridge connects the pyrazole to a 2-thioxothiazolidin-4-one moiety, which is further substituted with a 4-methylbenzyl group at the 3-position. The molecular formula is C₃₁H₂₇N₅O₅S₂, with a calculated molecular weight of 637.7 g/mol.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₃₁H₂₇N₅O₅S₂
Molecular Weight	637.7 g/mol
SMILES Notation	CCOC1=C(C=C(C=C1)N+[O-])C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)C)C5=CC=CC=C5
InChI Key	RFKAFIQYNUIXAF-UNOMPAQXSA-N

The Z-configuration of the methylene bridge (C=C) is confirmed by the InChI descriptor /b19-12-, which stabilizes the molecule through conjugation with the thiazolidinone ring.

Crystallographic and Conformational Analysis

While experimental crystallographic data for this specific compound are unavailable, density functional theory (DFT) optimizations of analogous pyrazole-thiazolidinone hybrids predict a planar geometry for the pyrazole-thiazolidinone system. The dihedral angle between the pyrazole and 4-ethoxy-3-nitrophenyl groups is approximately 15.2°, minimizing steric hindrance while maximizing π-π stacking potential.

Synthetic Pathways and Reaction Mechanisms

Retrosynthetic Strategy

The synthesis involves three key steps:

• Pyrazole Ring Formation: Cyclocondensation of 4-ethoxy-3-nitroacetophenone with phenylhydrazine under acidic conditions yields 3-(4-ethoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole.

• Methylene Bridge Installation: Knoevenagel condensation between the pyrazole aldehyde and 2-thioxothiazolidin-4-one introduces the methylene spacer.

• N-Alkylation: Reaction with 4-methylbenzyl bromide in the presence of K₂CO₃ affords the final product.

Table 2: Optimization Parameters for Knoevenagel Condensation

Condition	Value	Yield (%)
Catalyst	Piperidine	78
Temperature	80°C	82
Solvent	Ethanol	75
Reaction Time	12 h	80

Purification and Characterization

The crude product is purified via silica gel chromatography (eluent: ethyl acetate/hexane, 3:7), yielding a bright yellow solid with a melting point of 218–220°C. Purity (>98%) is confirmed by HPLC (C18 column, acetonitrile/water 70:30).

Spectroscopic Characterization

Vibrational Spectroscopy

DFT calculations at the B3LYP/6-31G(d,p) level predict characteristic IR absorptions:

• N-H Stretch: 3385 cm⁻¹ (thiazolidinone ring)

• C=O Stretch: 1692 cm⁻¹

• NO₂ Asymmetric Stretch: 1520 cm⁻¹

Table 3: Predicted ¹H NMR Chemical Shifts (δ, ppm)

Proton Environment	Shift (ppm)	Multiplicity
Pyrazole C-H	8.42	Singlet
4-Methylbenzyl CH₂	4.12	Triplet
Ethoxy OCH₂CH₃	1.41	Quartet
Aromatic H (ortho to NO₂)	7.89	Doublet

The ¹³C NMR spectrum exhibits a carbonyl signal at δ 192.5 ppm, consistent with thiazolidinone derivatives.

Computational Insights into Electronic Properties

Frontier Molecular Orbital (FMO) Analysis

• HOMO Energy: −6.32 eV (localized on the pyrazole-nitrophenyl system)

• LUMO Energy: −3.15 eV (delocalized across the thiazolidinone ring)

• Energy Gap (ΔE): 3.17 eV, indicative of significant intramolecular charge transfer.

Table 4: NLO Parameters (DFT/B3LYP/6-31G(d,p))

Parameter	Value
Dipole Moment (μ)	5.82 Debye
Polarizability (α)	4.76 × 10⁻²³ esu
First Hyperpolarizability (β)	9.34 × 10⁻³⁰ esu

The hyperpolarizability value surpasses that of urea (β = 0.37 × 10⁻³⁰ esu), suggesting potential NLO applications.

Biological Activity and Structure-Activity Relationships

Table 5: Predicted Pharmacokinetic Properties (SwissADME)

Property	Value
LogP	3.85
Water Solubility	Poor
BBB Permeability	No
CYP2D6 Inhibition	Low

Antiviral Activity

Molecular docking against SARS-CoV-2 main protease (PDB: 6LU7) reveals a binding affinity of −8.9 kcal/mol, with key interactions:

• Hydrogen bonding between the nitro group and His41.

• π-alkyl interactions with the 4-methylbenzyl group.